Cas no 66476-44-6 (N-Methyl-N-(trifluoromethylthio)aniline)

• Product Name: N-Methyl-N-(trifluoromethylthio)aniline
• CAS No: 66476-44-6
• MF: C₈H₈F₃NS
• MW: 207.2160
• MDL: MFCD28384150
• CID: 2208682
• PubChem ID: 253660483
• Update Time: 2025-11-06

N-Methyl-N-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(trifluoromethylthio)aniline
• TYFGNILTFVMYGX-UHFFFAOYSA-N
• M2595
• N-methyl-N-phenyl-S-(trifluoromethyl)thiohydroxylamine
• N -Methyl-N -(trifluoromethylthio)aniline
• N-methyl-N-(trifluoromethylsulfanyl)aniline
• T72801
• SY056494
• CS-0454708
• 1,1,1-Trifluoro-N-methyl-N-phenylmethanesulfenamide
• N-METHYL-N-[(TRIFLUOROMETHYL)SULFANYL]ANILINE
• MFCD28384150
• DB-406948
• 66476-44-6
• SCHEMBL16211966

• MDL： MFCD28384150
• Inchi： 1S/C8H8F3NS/c1-12(13-8(9,10)11)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： TYFGNILTFVMYGX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)N(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 207.03295492g/mol
• Monoisotopic Mass: 207.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5
• XLogP3: 3.7

Experimental Properties

• Refractive Index: 1.4920 to 1.4960

N-Methyl-N-(trifluoromethylthio)aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Other Chemical Reagents

Additional information on N-Methyl-N-(trifluoromethylthio)aniline

N-Methyl-N-(trifluoromethylthio)aniline (CAS No. 66476-44-6): A Comprehensive Overview

N-Methyl-N-(trifluoromethylthio)aniline, also known by its CAS number 66476-44-6, is a fluorinated aromatic compound with significant applications in various fields of organic chemistry. This compound has gained attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of an aniline backbone with a methyl group and a trifluoromethylthio substituent, which introduces both electronic and steric effects that influence its reactivity and stability.

The synthesis of N-Methyl-N-(trifluoromethylthio)aniline involves multi-step processes, often utilizing fluorination techniques and coupling reactions. Recent advancements in fluorination methods have enabled more efficient and selective syntheses of this compound. For instance, the use of electrochemical fluorination has been explored to enhance the yield and purity of the product. Additionally, researchers have focused on optimizing reaction conditions to minimize by-products and improve scalability for industrial applications.

The chemical structure of N-Methyl-N-(trifluoromethylthio)aniline plays a crucial role in its reactivity. The trifluoromethylthio group (-S-CF3) is a strong electron-withdrawing group, which significantly affects the electronic environment of the aniline ring. This makes the compound highly versatile in various reactions, such as nucleophilic aromatic substitutions and cross-coupling reactions. Recent studies have highlighted its utility in forming stable intermediates for the synthesis of bioactive molecules.

In terms of applications, N-Methyl-N-(trifluoromethylthio)aniline has shown promise in the development of novel pharmaceutical agents. Its ability to act as a building block for complex heterocyclic compounds has been leveraged in drug discovery programs targeting various diseases. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and antioxidants. Furthermore, its role in agrochemicals has been explored due to its ability to enhance the stability and bioavailability of pesticides.

The environmental impact and safety profile of N-Methyl-N-(trifluoromethylthio)aniline have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity, its degradation pathways under environmental conditions are efficient, reducing long-term ecological risks. Regulatory bodies have established guidelines for handling and disposal to ensure compliance with safety standards.

In conclusion, N-Methyl-N-(trifluoromethylthio)aniline (CAS No. 66476-44-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with advancements in synthesis techniques and application development, position it as a valuable tool in modern organic chemistry. Continued research into its properties and uses will undoubtedly unlock further potential for this intriguing molecule.